Cas no 838896-92-7 (ethyl 4-4-chloro-3-(piperidine-1-sulfonyl)benzoylpiperazine-1-carboxylate)

• Product Name: ethyl 4-4-chloro-3-(piperidine-1-sulfonyl)benzoylpiperazine-1-carboxylate
• CAS No: 838896-92-7
• MF: C₁₉H₂₆ClN₃O₅S
• MW: 443.944842815399
• CID: 5446803
• PubChem ID: 2989693
• Update Time: 2025-06-11

ethyl 4-4-chloro-3-(piperidine-1-sulfonyl)benzoylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS002211857
• ethyl 4-{[4-chloro-3-(piperidin-1-ylsulfonyl)phenyl]carbonyl}piperazine-1-carboxylate
• STK825940
• F3010-0017
• VU0507425-1
• 838896-92-7
• ethyl 4-(4-chloro-3-(piperidin-1-ylsulfonyl)benzoyl)piperazine-1-carboxylate
• ETHYL 4-[4-CHLORO-3-(PIPERIDINE-1-SULFONYL)BENZOYL]PIPERAZINE-1-CARBOXYLATE
• Z30614273
• ethyl 4-{[4-chloro-3-(piperidylsulfonyl)phenyl]carbonyl}piperazinecarboxylate
• ethyl 4-(4-chloro-3-piperidin-1-ylsulfonylbenzoyl)piperazine-1-carboxylate
• Ethyl 4-[4-chloro-3-(1-piperidinylsulfonyl)benzoyl]-1-piperazinecarboxylate
• ethyl 4-4-chloro-3-(piperidine-1-sulfonyl)benzoylpiperazine-1-carboxylate

• Inchi： 1S/C19H26ClN3O5S/c1-2-28-19(25)22-12-10-21(11-13-22)18(24)15-6-7-16(20)17(14-15)29(26,27)23-8-4-3-5-9-23/h6-7,14H,2-5,8-13H2,1H3
• InChI Key： XZALDJPQPJVKMQ-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCN(C(=O)C2=CC=C(Cl)C(S(N3CCCCC3)(=O)=O)=C2)CC1

Computed Properties

• Exact Mass: 443.1281698g/mol
• Monoisotopic Mass: 443.1281698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 95.6Ų

Experimental Properties

• Density: 1.357±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 630.9±65.0 °C(Predicted)
• pka: 0.05±0.70(Predicted)

Additional information on ethyl 4-4-chloro-3-(piperidine-1-sulfonyl)benzoylpiperazine-1-carboxylate

Introduction to ethyl 4-(4-chloro-3-(piperidine-1-sulfonyl)benzoyl)piperazine-1-carboxylate (CAS No. 838896-92-7)

Ethyl 4-(4-chloro-3-(piperidine-1-sulfonyl)benzoyl)piperazine-1-carboxylate (CAS No. 838896-92-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring, a piperidine sulfonyl group, and a chlorobenzoyl moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of ethyl 4-(4-chloro-3-(piperidine-1-sulfonyl)benzoyl)piperazine-1-carboxylate can be represented as follows: the central piperazine ring is esterified at the 1-position with an ethyl group, while the 4-position is substituted with a 4-chloro-3-(piperidine-1-sulfonyl)benzoyl moiety. This intricate arrangement of functional groups provides a foundation for its diverse interactions with biological targets.

Recent studies have highlighted the potential of ethyl 4-(4-chloro-3-(piperidine-1-sulfonyl)benzoyl)piperazine-1-carboxylate in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving neurotransmitter imbalances. The compound's ability to modulate specific receptors and ion channels makes it a promising candidate for the development of novel drugs targeting conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy.

In addition to its potential in neurology, ethyl 4-(4-chloro-3-(piperidine-1-sulfonyl)benzoyl)piperazine-1-carboxylate has shown promise in oncology research. Preclinical studies have demonstrated its ability to inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. This makes it a valuable lead compound for further investigation in the development of anticancer agents.

The pharmacological properties of ethyl 4-(4-chloro-3-(piperidine-1-sulfonyl)benzoyl)piperazine-1-carboxylate are also being explored in the context of inflammatory diseases. Its anti-inflammatory effects have been attributed to its ability to modulate cytokine production and reduce oxidative stress. These properties make it a potential therapeutic option for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of ethyl 4-(4-chloro-3-(piperidine-1-sulfonyl)benzoyl)piperazine-1-carboxylate involves several steps, including the preparation of the piperazine derivative, the introduction of the piperidine sulfonyl group, and the final esterification step. Each step requires careful control of reaction conditions to ensure high yields and purity. Advanced synthetic techniques and modern analytical methods are employed to optimize the synthesis process and characterize the final product.

In terms of safety and toxicity, preliminary studies have indicated that ethyl 4-(4-chloro-3-(piperidine-1-sulfonyl)benzoyl)piperazine-1-carboxylate exhibits low toxicity at therapeutic doses. However, further investigations are necessary to fully understand its safety profile and potential side effects. Preclinical toxicity studies are ongoing to evaluate its long-term effects and identify any potential risks associated with prolonged use.

The future prospects for ethyl 4-(4-chloro-3-(piperidine-1-sulfonyl)benzoyl)piperazine-1-carboxylate are promising. Ongoing clinical trials are evaluating its efficacy and safety in various therapeutic indications. If successful, this compound could provide new treatment options for patients suffering from neurological disorders, cancer, and inflammatory diseases.

In conclusion, ethyl 4-(4-chloro-3-(piperidine-1-sulfonyl)benzoyl)piperazine-1-carboxylate (CAS No. 838896-92-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an exciting candidate for further development into novel therapeutic agents.